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For Immediate Release

This technical guide provides an in-depth analysis of natural sources of the bioactive nitrile

glycoside sarmentosin, extending beyond the well-documented blackcurrant (Ribes nigrum).

This document is intended for researchers, scientists, and drug development professionals

interested in the therapeutic potential of sarmentosin, particularly its recently discovered role

as a potent monoamine oxidase (MAO) inhibitor. The guide details alternative plant sources,

quantitative data, experimental protocols for extraction and analysis, and the biosynthetic

pathway of this promising compound.

Introduction to Sarmentosin and its Therapeutic
Potential
Sarmentosin is a naturally occurring γ-hydroxynitrile glucoside that has recently garnered

significant attention for its pharmacological activities. Notably, research has identified

sarmentosin as a key bioactive responsible for the mood-enhancing effects of blackcurrants,

acting as an inhibitor of both MAO-A and MAO-B enzymes. This dual inhibition suggests a

broad therapeutic potential for neurological and mood disorders. Given the growing interest in

natural compounds for drug discovery, identifying and characterizing alternative, and potentially

richer, sources of sarmentosin is of paramount importance.
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Natural Sources of Sarmentosin Beyond
Blackcurrants
While blackcurrants are a known source, several other plant genera have been identified as

containing sarmentosin. This guide focuses on the most promising and scientifically validated

alternative sources.

Sedum Species (Stonecrops)
The Crassulaceae family, particularly the genus Sedum, has been identified as a significant

source of sarmentosin. Sedum sarmentosum Bunge, a traditional medicinal plant, has been

shown to contain quantifiable amounts of this compound.

Rhodiola Species (Roseroot)
Several species within the Rhodiola genus, also belonging to the Crassulaceae family, have

been reported to contain sarmentosin. These include:

Rhodiola crenulata

Rhodiola sacra[1]

Rhodiola rosea

Rhodiola sachalinensis

These plants have a long history of use in traditional medicine as adaptogens.

Other Ribes Species
Besides blackcurrants (Ribes nigrum), other species in the Ribes genus are known to contain

sarmentosin:

Ribes fasciculatum var. chinense

Ribes uva-crispa (Gooseberry)
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The presence of sarmentosin in gooseberries suggests that this compound may be more

widely distributed within the Ribes genus than previously thought.

Quantitative Analysis of Sarmentosin in Various
Sources
The concentration of sarmentosin can vary significantly between different plant species and

even within different parts of the same plant. The following table summarizes the available

quantitative data for sarmentosin in the identified natural sources.
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Plant Source Plant Part
Sarmentosin
Content

Analytical
Method

Reference

Sedum

sarmentosum
Aerial parts

6.53 ± 0.17 mg/g

(in optimized

water extract)

HPLC-PDA [2]

Rhodiola

crenulata
Not specified

Presence

confirmed,

quantification not

reported

- [1]

Rhodiola sacra Not specified

Presence

confirmed,

quantification not

reported

- [1]

Rhodiola rosea Not specified

Presence

confirmed,

quantification not

reported

-

Rhodiola

sachalinensis
Not specified

Presence

confirmed,

quantification not

reported

-

Ribes uva-crispa Not specified

Presence

confirmed,

quantification not

reported

- [3]

Ribes

fasciculatum var.

chinense

Not specified

Presence

confirmed,

quantification not

reported

- [3]

Note: Quantitative data for Rhodiola species and Ribes uva-crispa are not yet available in the

peer-reviewed literature. Further research is required to determine the sarmentosin content in

these promising sources.
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Experimental Protocols
This section provides detailed methodologies for the extraction and quantification of

sarmentosin, primarily based on validated methods for Sedum sarmentosum. These protocols

can be adapted for the analysis of other plant materials.

Extraction of Sarmentosin from Sedum sarmentosum
This protocol is optimized for the extraction of sarmentosin from the aerial parts of Sedum

sarmentosum.

Materials:

Dried and powdered aerial parts of Sedum sarmentosum

Deionized water

Heating mantle or water bath

Filter paper (e.g., Whatman No. 1)

Rotary evaporator

Procedure:

Mix the powdered plant material with deionized water at a ratio of 1:10 (w/v).

Heat the mixture at 90°C for 8 hours with continuous stirring.

Cool the mixture to room temperature and filter through filter paper to remove solid plant

material.

The aqueous extract can be directly used for analysis or concentrated using a rotary

evaporator for further purification.

Quantification of Sarmentosin by High-Performance
Liquid Chromatography with Photodiode Array
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Detection (HPLC-PDA)
Instrumentation:

HPLC system equipped with a photodiode array detector.

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B).

Gradient Program: A typical gradient might start with 5% A, increasing to 30% A over 20

minutes, then to 95% A for 5 minutes, followed by a re-equilibration phase. The specific

gradient should be optimized for the instrument and column used.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 210 nm.

Injection Volume: 10 µL.

Standard Preparation:

Prepare a stock solution of pure sarmentosin standard in methanol (e.g., 1 mg/mL).

Prepare a series of calibration standards by diluting the stock solution with the mobile phase

to cover the expected concentration range in the samples.

Sample Preparation:

Filter the aqueous plant extract through a 0.45 µm syringe filter before injection.

Quantification:

Construct a calibration curve by plotting the peak area of the sarmentosin standard against

its concentration.
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Quantify the amount of sarmentosin in the plant extracts by comparing their peak areas to

the calibration curve.

Biosynthesis of Sarmentosin
Sarmentosin belongs to the class of γ-hydroxynitrile glucosides. Its biosynthesis is closely

related to that of cyanogenic glucosides and is believed to originate from the amino acid L-

isoleucine. The proposed pathway involves a series of enzymatic reactions catalyzed by

cytochrome P450 monooxygenases (CYP79 and CYP71 families) and a UDP-

glucosyltransferase (UGT).
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L-Isoleucine N-Hydroxy-L-isoleucineCYP79 N,N-Dihydroxy-L-isoleucineCYP79 (E)-2-Methylbutanal oxime

CYP79
(Decarboxylation,

Dehydration) 2-Methyl-2-butenenitrileCYP71 γ-Hydroxy-2-methyl-2-butenenitrile

CYP71
(Hydroxylation) Sarmentosin

UGT
(+ UDP-Glucose)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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